4-Methyl-2,3-dinitrophenol
Overview
Description
4-Methyl-2,3-dinitrophenol is a chemical compound that belongs to the family of dinitrophenols . It is used in various biochemical studies .
Synthesis Analysis
The synthesis of 4-methyl-2,3-dinitrophenol involves the nitration of 4-methyl-3-nitrophenol in acetic acid with nitric acid at 0 °C. The reaction mixture is then stirred at room temperature for 1 hour, diluted with water, and extracted with ethyl acetate .Molecular Structure Analysis
The molecular structure of 4-Methyl-2,3-dinitrophenol is represented by the formula C7H6N2O5 . The molecule contains a total of 20 bonds, including 14 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 six-membered ring, and 2 nitro groups .Scientific Research Applications
Mitochondrial Therapeutics
4-Methyl-2,3-dinitrophenol (DNP) is an artificial uncoupler of oxidative phosphorylation in mitochondria . It was used in therapy against obesity in the mid-1930s . However, due to severe side effects and even death cases, DNP was prohibited for therapeutic applications . A renewed interest for DNP originates from the intent to re-use it in small doses for the treatment of obesity, diabetes, hepatic steatosis, and neuronal dysfunction .
Environmental Monitoring
4-Methyl-2,3-dinitrophenol can be detected in water samples as a part of environmental monitoring . The U.S. EPA method 528 provides guidelines for the GC-MS analysis of phenols in water . The method includes all the steps necessary to collect, prepare, and analyze samples and data .
Metabesity Treatment
DNP is being considered as a treatment for “metabesity”, an emerging term related to the global comorbidities associated with the over-nutritional phenotype . This includes obesity, diabetes, nonalcoholic steatohepatitis (NASH), metabolic syndrome, cardiovascular disease, but also includes neurodegenerative disorders and accelerated aging .
Chemical Properties
4-Methyl-2,3-dinitrophenol has the molecular formula C7H6N2O5 and a molecular weight of 198.1329 . Understanding its chemical properties is crucial for its applications in various fields .
Mechanism of Action
Target of Action
4-Methyl-2,3-dinitrophenol, similar to its close relative 2,4-Dinitrophenol (DNP), primarily targets the mitochondria . The mitochondria play a crucial role in energy production through oxidative phosphorylation .
Mode of Action
4-Methyl-2,3-dinitrophenol acts as an uncoupler of oxidative phosphorylation in mitochondria . It carries protons across the mitochondrial inner membrane, bypassing the ATP synthase. This uncoupling leads to a rapid consumption of energy without generating ATP . The energy is instead lost as heat .
Biochemical Pathways
The primary biochemical pathway affected by 4-Methyl-2,3-dinitrophenol is the oxidative phosphorylation pathway in the mitochondria . By uncoupling this pathway, the compound disrupts the proton gradient required for ATP synthesis, leading to a rapid loss of ATP .
Pharmacokinetics
Studies on 2,4-dinitrophenol suggest that it exhibitsnonlinear pharmacokinetics , attributed to nonlinear plasma protein binding and nonlinear partitioning into liver and kidney .
Result of Action
The primary result of the action of 4-Methyl-2,3-dinitrophenol is a rapid loss of ATP, leading to a significant increase in metabolic rate and heat production . This can lead to uncontrolled hyperthermia, and in severe cases, death .
Action Environment
The action of 4-Methyl-2,3-dinitrophenol can be influenced by environmental factors. For instance, its toxicity is greater at high ambient temperatures . Furthermore, the compound’s action may also be affected by the lipid composition of the mitochondrial membrane .
Safety and Hazards
4-Methyl-2,3-dinitrophenol is considered hazardous. It is recommended to avoid getting it in eyes, on skin, or on clothing. It should be used only under a chemical fume hood and should not be ingested or inhaled . It is also flammable and may cause serious eye irritation and respiratory irritation .
properties
IUPAC Name |
4-methyl-2,3-dinitrophenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O5/c1-4-2-3-5(10)7(9(13)14)6(4)8(11)12/h2-3,10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIQCTHFRLRVNPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)O)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60987702 | |
Record name | 4-Methyl-2,3-dinitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60987702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2,3-dinitrophenol | |
CAS RN |
68191-07-1 | |
Record name | 4-Methyl-2,3-dinitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60987702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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